![molecular formula C11H10ClN3O B6164519 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile CAS No. 1702098-56-3](/img/new.no-structure.jpg)
4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile
Description
4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile is an organic compound with the molecular formula C11H10ClN3O. It is characterized by the presence of a chloro-substituted benzonitrile core linked to a pyrrolidinone moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-chloro-2-[(5-oxopyrrolidin-3-yl)amino]benzonitrile typically involves the reaction of 4-chloro-2-nitrobenzonitrile with 3-aminopyrrolidin-2-one under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and a catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions .
Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste
Properties
CAS No. |
1702098-56-3 |
|---|---|
Molecular Formula |
C11H10ClN3O |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
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